A 438079 (hydrochloride)
A 438079 (hydrochloride)
A 438079 (hydrochloride) is a potent, and selective P2X7 receptor antagonist with pIC50 of 6.9.
Brand Name:
Vulcanchem
CAS No.:
899431-18-6
VCID:
VC0007580
InChI:
InChI=1S/C13H9Cl2N5.ClH/c14-11-5-1-4-10(12(11)15)13-17-18-19-20(13)8-9-3-2-6-16-7-9;/h1-7H,8H2;1H
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)C2=NN=NN2CC3=CN=CC=C3.Cl
Molecular Formula:
C₁₃H₁₀Cl₃N₅
Molecular Weight:
342.6 g/mol
A 438079 (hydrochloride)
CAS No.: 899431-18-6
Inhibitors
VCID: VC0007580
Molecular Formula: C₁₃H₁₀Cl₃N₅
Molecular Weight: 342.6 g/mol
| CAS No. | 899431-18-6 |
|---|---|
| Product Name | A 438079 (hydrochloride) |
| Molecular Formula | C₁₃H₁₀Cl₃N₅ |
| Molecular Weight | 342.6 g/mol |
| IUPAC Name | 3-[[5-(2,3-dichlorophenyl)tetrazol-1-yl]methyl]pyridine;hydrochloride |
| Standard InChI | InChI=1S/C13H9Cl2N5.ClH/c14-11-5-1-4-10(12(11)15)13-17-18-19-20(13)8-9-3-2-6-16-7-9;/h1-7H,8H2;1H |
| Standard InChIKey | MBTJFFMIPPMRGR-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=NN=NN2CC3=CN=CC=C3.Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=NN=NN2CC3=CN=CC=C3.Cl |
| Description | A 438079 (hydrochloride) is a potent, and selective P2X7 receptor antagonist with pIC50 of 6.9. |
| Reference | [1]. McGaraughty S, et al. P2X7-related modulation of pathological nociception in rats. Neuroscience. 2007 Jun 8;146(4):1817-28.[2]. Mesuret G, et al. CNS Neurosci Ther. 2014 Jun;20(6):556-64.[3]. Marcellino D, et al. On the role of P2X(7) receptors in dopamine nerve cell degeneration in a rat model of Parkinson//'s disease: studies with the P2X(7) receptor antagonist A-438079. J Neural Transm (Vienna). 2010 Jun;117(6):681-7.[4]. Martins JP, et al. The role of P2X7 purinergic receptors in inflammatory and nociceptive changes accompanying cyclophosphamide-induced haemorrhagic cystitis in mice. Br J Pharmacol. 2012 Jan;165(1):183-96. |
| PubChem Compound | 11688742 |
| Last Modified | Nov 11 2021 |
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